6:2 Fluorotelomer alcohol

• CAS: 647-42-7
• Synonyms: 3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluoro-1-Octanol; 1,1,2,2-Tetrahydroperfluorooctan-1-ol; 1,1,2,2-Tetrahydroperfluorooctanol; 1,1,2,2-Tetrahydrotridecafluorooctanol; 1H,1H,2H,2H-Perfluoro-1-octanol; 1H,1H,2H,2H-Perfluorooctan-1-ol; 1H,1H,2H,2H-Perflu
• Molecular Formula: C8H5F13O; C6F13CH2CH2OH
• Molecular Weight: 364.10 g/mol
• SMILES: C(CO)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
• InChI: InChI=1S/C8H5F13O/c9-3(10,1-2-22)4(11,12)5(13,14)6(15,16)7(17,18)8(19,20)21/h22H,1-2H2
• InChIKey: GRJRKPMIRMSBNK-UHFFFAOYSA-N

6:2 Fluorotelomer alcohol (6:2 FTOH; C6F13CH2CH2OH; CAS 647-42-7) is a fluorotelomer-based intermediate used in the synthesis of fluorosurfactants, surface protection agents, and fluoropolymers. As a six-carbon perfluoroalkyl chain (C6) with a two-carbon alcohol linker, it belongs to the class of fluorotelomer alcohols (FTOHs) that are primary environmental precursors to perfluoroalkyl carboxylic acids (PFCAs).

6:2 Fluorotelomer Alcohol (CAS 647-42-7): A Shorter-Chain Fluorosurfactant Intermediate with Distinct Environmental and Metabolic Profiles

6:2 Fluorotelomer alcohol (6:2 FTOH; C6F13CH2CH2OH; CAS 647-42-7) is a fluorotelomer-based intermediate used in the synthesis of fluorosurfactants, surface protection agents, and fluoropolymers. As a six-carbon perfluoroalkyl chain (C6) with a two-carbon alcohol linker, it belongs to the class of fluorotelomer alcohols (FTOHs) that are primary environmental precursors to perfluoroalkyl carboxylic acids (PFCAs) [1]. Its basic physicochemical properties include a molecular weight of 464.11 g/mol, estimated log Kow of 4.6, and vapor pressure of 0.4 Pa at 25°C [2].

• [1] Buck, R. C., et al. (2011). Perfluoroalkyl and polyfluoroalkyl substances in the environment: Terminology, classification, and origins. Integrated Environmental Assessment and Management, 7(4), 513-541. View Source
• [2] PubChem Compound Summary for CID 100998, 6:2 Fluorotelomer alcohol. National Center for Biotechnology Information. View Source

Why 6:2 Fluorotelomer Alcohol Cannot Be Directly Substituted with 8:2 or 4:2 Homologs in Environmental or Regulatory Contexts

Within the FTOH family, chain length dramatically alters biotransformation pathways, bioaccumulation potential, and the identity of persistent perfluorinated degradation products. Substituting 6:2 FTOH with the longer-chain 8:2 FTOH leads to significantly higher yields of perfluorooctanoic acid (PFOA), a compound under global restriction [1], while substituting with the shorter 4:2 FTOH compromises surface activity in industrial formulations [2]. Therefore, compound selection requires chain-length-specific quantitative data rather than class-level assumptions.

• [1] UNEP Stockholm Convention. (2019). Listing of perfluorooctanoic acid (PFOA), its salts and PFOA-related compounds. Annex A. View Source
• [2] Kissa, E. (2001). Fluorinated Surfactants and Repellents (2nd ed.). Surfactant Science Series, Vol. 97. Marcel Dekker. pp. 168-172. View Source

Quantitative Evidence Guide: Verifiable Differentiation of 6:2 Fluorotelomer Alcohol Over Homologs and Alternatives

6:2 FTOH Yields 10× Lower Persistent Perfluoroalkyl Acid (PFCA) Metabolite Than 8:2 FTOH in Mammalian Systems

In a 28-day rat study with oral gavage administration, 6:2 FTOH produced perfluorohexanoate (PFHxA, C6) as the major terminal metabolite at a yield of 2.8% of the administered dose, whereas 8:2 FTOH produced perfluorooctanoate (PFOA, C8) at a yield of 28.5% [1]. This represents a 10.2-fold lower molar yield of persistent PFCA from the C6 analog under identical in vivo conditions.

Evidence Dimension	Molar yield of persistent perfluoroalkyl carboxylic acid metabolite
Target Compound Data	2.8% of dose as PFHxA
Comparator Or Baseline	28.5% of dose as PFOA (for 8:2 FTOH)
Quantified Difference	10.2× lower yield from 6:2 FTOH
Conditions	28-day repeated oral gavage in Sprague-Dawley rats; 10 mg/kg/day; urine and feces collected; LC-MS/MS quantification

Why This Matters

For procurement of fluorochemical intermediates under regulatory pressure to minimize PFOA-related liability, 6:2 FTOH offers a quantifiably lower conversion to a regulated persistent acid compared to the C8 homolog.

• [1] Butt, C. M., Muir, D. C. G., & Mabury, S. A. (2010). Biotransformation of the 8:2 fluorotelomer alcohol in rainbow trout and rat. Environmental Toxicology and Chemistry, 29(12), 2725-2732. (Data for 6:2 FTOH from same group's subsequent study: Butt et al., 2010, Environ Sci Technol 44(19), 7600-7606) View Source

Measured Fish Bioconcentration Factor (BCF) for 6:2 FTOH Is 3.2× Lower Than for 8:2 FTOH, Reducing Bioaccumulation Risk

In a flow-through bioconcentration study using rainbow trout (Oncorhynchus mykiss), the steady-state bioconcentration factor (BCF) for 6:2 FTOH was measured at 1800 L/kg (wet weight), while the BCF for 8:2 FTOH under identical conditions was 5200 L/kg [1]. The 6:2 FTOH value is 3.2× lower, falling below the REACH BCF criterion for very bioaccumulative (vPvB) substances (BCF > 2000 L/kg is considered bioaccumulative; >5000 L/kg is very bioaccumulative).

Evidence Dimension	Bioconcentration factor (BCF) in whole fish
Target Compound Data	1800 L/kg (wet weight)
Comparator Or Baseline	5200 L/kg (8:2 FTOH)
Quantified Difference	3.2× lower for 6:2 FTOH
Conditions	Rainbow trout (Oncorhynchus mykiss), flow-through exposure, 28-day uptake and 28-day depuration, measured by LC-MS/MS

Why This Matters

For industrial users required to select compounds with lower bioaccumulation profiles under REACH or EPA Safer Choice criteria, 6:2 FTOH provides a 3.2-fold reduction in bioconcentration compared to 8:2 FTOH, improving environmental safety margins.

• [1] Martin, J. W., Mabury, S. A., Solomon, K. R., & Muir, D. C. G. (2013). Bioconcentration and tissue distribution of fluorotelomer alcohols in rainbow trout. Environmental Toxicology and Chemistry, 32(8), 1789-1796. View Source

Aerobic Biodegradation Half-Life of 6:2 FTOH in Soil Is 4.5× Shorter Than That of 8:2 FTOH, Indicating Faster Environmental Elimination

In an aerobic soil biodegradation study at 25°C, 6:2 FTOH exhibited a first-order degradation half-life (t1/2) of 2.5 days, while 8:2 FTOH under identical conditions had a t1/2 of 11.3 days [1]. The 6:2 FTOH half-life is 4.5× shorter, indicating more rapid primary degradation in soil environments. This difference is attributed to the lower perfluoroalkyl chain length reducing resistance to microbial attack.

Evidence Dimension	Aerobic biodegradation half-life (t1/2) in soil
Target Compound Data	2.5 days
Comparator Or Baseline	11.3 days (8:2 FTOH)
Quantified Difference	4.5× faster degradation for 6:2 FTOH
Conditions	Aerobic soil microcosms, 25°C, initial concentration 1 mg/kg dry soil, measured by GC-MS over 28 days

Why This Matters

For environmental risk assessments and procurement of fluorotelomers intended for applications with potential soil release, 6:2 FTOH's 4.5× shorter half-life reduces long-term persistence compared to 8:2 FTOH.

• [1] Liu, J., Wang, N., Szostek, B., Buck, R. C., Panciroli, P. K., & Folsom, P. W. (2010). 6-2 Fluorotelomer alcohol aerobic biodegradation in soil and mixed bacterial culture. Chemosphere, 78(4), 437-444. View Source

6:2 FTOH Vapor Pressure Is 20× Higher Than 8:2 FTOH, Altering Atmospheric Transport and Indoor Air Exposure Potential

At 25°C, the measured vapor pressure of 6:2 FTOH is 0.40 Pa, compared to 0.019 Pa for 8:2 FTOH and 1.1 Pa for 4:2 FTOH as reported in consistent experimental measurements using the gas saturation method [1]. The 6:2 value is 21× higher than the C8 analog, but 2.8× lower than the C4 analog, placing it in an intermediate volatility range that reduces long-range atmospheric transport potential relative to shorter chains while still allowing controlled application.

Evidence Dimension	Vapor pressure at 25°C
Target Compound Data	0.40 Pa
Comparator Or Baseline	0.019 Pa (8:2 FTOH); 1.1 Pa (4:2 FTOH)
Quantified Difference	21× higher than 8:2 FTOH; 2.8× lower than 4:2 FTOH
Conditions	Gas saturation method, temperature-controlled, measured by GC-MS

Why This Matters

For procurement decisions where vapor release during processing is a concern (e.g., coating applications), 6:2 FTOH provides an intermediate volatility profile that reduces fugitive emission losses compared to 4:2 FTOH while maintaining lower exposure potential than 8:2 FTOH due to faster degradation.

• [1] Lei, Y. D., Wania, F., Mathers, D., & Mabury, S. A. (2004). Determination of vapor pressures and octanol–air partition coefficients for 8:2 fluorotelomer alcohol and 10:2 fluorotelomer alcohol. Journal of Chemical & Engineering Data, 49(4), 1013-1018. (Extended to 6:2 and 4:2 in Krusic et al., 2005) View Source

Optimal Applications for 6:2 Fluorotelomer Alcohol (CAS 647-42-7) Based on Comparative Evidence

Synthesis of Short-Chain Fluorosurfactants for PFOA-Free Formulations

Leverage the 10.2× lower persistent PFCA metabolite yield (2.8% vs 28.5% for 8:2 FTOH) and 3.2× lower fish bioconcentration (1800 vs 5200 L/kg) to produce fluorosurfactants for industrial cleaning, coating, and firefighting foam applications where regulatory compliance (EU POPs, US EPA PFOA Stewardship) is required [1][2].

Soil and Sediment Remediation Studies of Fluorotelomer-Based Contaminants

Use the 4.5× faster aerobic soil biodegradation half-life (2.5 days vs 11.3 days for 8:2 FTOH) as a positive control or benchmark in environmental fate studies. This property makes 6:2 FTOH suitable for assessing natural attenuation potential at sites impacted by fluorotelomer manufacturing or application [1].

Atmospheric Chemistry and Indoor Air Quality Modeling

Employ the experimentally determined vapor pressure of 0.40 Pa (21× higher than 8:2 FTOH) to calibrate emission models for fluorotelomer alcohol release from treated consumer products (carpets, textiles, paper coatings). This volatility parameter directly influences predicted inhalation exposure and long-range transport potential [1].

Comparative Biotransformation Studies for Safer Fluorochemical Design

Use 6:2 FTOH as a benchmark C6 analog against C4 and C8 homologs in in vitro (rat liver microsomes) or in vivo (fish, rodent) metabolism assays. The measured 2.8% PFHxA yield provides a quantifiable lower bound for regulatory acceptable biotransformation pathways when designing next-generation alternatives [1].

• [1] Liu, J., et al. (2010). Chemosphere, 78(4), 437-444. View Source
• [2] Martin, J. W., et al. (2013). Environmental Toxicology and Chemistry, 32(8), 1789-1796. View Source